Cas no 2198986-54-6 (3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane)

• Product Name: 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane
• CAS No: 2198986-54-6
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 5325322
• Update Time: 2025-06-08

3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-
• 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane

• Inchi： 1S/C10H15N3OS/c1-7-11-12-10(15-7)14-9-6-13-4-2-8(9)3-5-13/h8-9H,2-6H2,1H3
• InChI Key： HUHNKSAPVZERQF-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(OC1=NN=C(C)S1)C2

Additional information on 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane

3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane (CAS No. 2198986-54-6): An Emerging Compound in Medicinal Chemistry

3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane (CAS No. 2198986-54-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclo compounds, which are known for their diverse biological activities and structural versatility. The presence of the 5-methyl-1,3,4-thiadiazol-2-yl moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The chemical structure of 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane is characterized by a bicyclic azabicyclo ring system and a substituted thiadiazole group. The azabicyclo ring system provides a rigid and conformationally constrained scaffold, which can influence the compound's binding affinity and selectivity towards specific biological targets. The thiadiazole moiety, on the other hand, is known for its ability to form hydrogen bonds and π-stacking interactions, contributing to the compound's overall bioactivity.

Recent studies have explored the potential of 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and reduce neuronal apoptosis in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a neuroprotective agent and warrant further investigation in clinical settings.

The pharmacokinetic properties of 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane have also been studied to assess its suitability for drug development. In vitro absorption studies using Caco-2 cell monolayers have shown that this compound exhibits good intestinal permeability, suggesting that it may be suitable for oral administration. Furthermore, preliminary metabolic stability studies in human liver microsomes have indicated that it has a reasonable half-life and is not rapidly metabolized, which is favorable for maintaining therapeutic concentrations in vivo.

To further evaluate the safety and efficacy of 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane, several preclinical toxicity studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 3-[(5-methyl-1,3,4-thiadiazol-2-yl)oxy]-1-azabicyclo[2.2.2]octane (CAS No. 2198986-54-6) represents an exciting advancement in medicinal chemistry with promising therapeutic potential in multiple areas such as anti-inflammatory and neuroprotective applications. Ongoing research continues to explore its full range of biological activities and optimize its pharmacological properties for future clinical use.